Cas no 1182778-53-5 (2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid
• CAS No: 1182778-53-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6321872
• PubChem ID: 21190507
• Update Time: 2025-07-18

2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid
• 2-(4-Propan-2-yloxyphenyl)cyclopropane-1-carboxylic acid
• CS-0291117
• A1-37802
• EN300-1836597
• 2-(4-Isopropoxyphenyl)cyclopropane-1-carboxylic acid
• SCHEMBL2777808
• 2-[4-(Propan-2-yloxy)phenyl]cyclopropane-1-carboxylic acid
• 1182778-53-5

• Inchi： 1S/C13H16O3/c1-8(2)16-10-5-3-9(4-6-10)11-7-12(11)13(14)15/h3-6,8,11-12H,7H2,1-2H3,(H,14,15)
• InChI Key： FGTVHQATJKATCU-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid

Introduction to 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid (CAS No. 1182778-53-5)

2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1182778-53-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl ring, which is further substituted with an alkoxy group. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid consists of a cyclopropane moiety linked to a phenyl ring, which is then hydroxylated at the 2 and 4 positions by an isopropoxy group. This arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of the cyclopropane ring is particularly noteworthy, as it is known to enhance the bioactivity of certain pharmacological compounds due to its ability to adopt specific conformational preferences.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unique chemical properties and potential biological activities. The cyclopropane ring itself is known for its strain, which can influence the reactivity and interactions of the molecule with biological targets. This strain can be exploited to enhance binding affinity or to modulate specific biochemical pathways. For instance, studies have shown that cyclopropane derivatives can exhibit potent activity against certain enzymes and receptors, making them valuable scaffolds for drug discovery.

The alkoxy group in 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid contributes to the solubility and pharmacokinetic properties of the compound. Alkoxy-substituted aromatic compounds are frequently explored in medicinal chemistry due to their ability to improve oral bioavailability and reduce toxicity. The specific substitution pattern in this compound may also influence its interaction with biological targets, potentially leading to novel mechanisms of action.

One of the most compelling aspects of 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid is its potential application in pharmaceutical research. The compound's unique structure suggests that it may interact with biological targets in ways that are distinct from conventional therapeutic agents. This has led to interest in its use as a lead compound for further drug development. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of enzymes and receptors involved in various diseases.

Recent studies have highlighted the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of new drugs. The rigid structure of 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid may facilitate precise interactions with biological targets, making it an attractive candidate for this approach. Computational modeling and experimental techniques such as X-ray crystallography are being employed to elucidate the binding mode of this compound with potential target proteins.

The pharmacological profile of 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid is still under investigation, but preliminary data suggest that it may exhibit activity against several disease-related pathways. For example, studies have indicated that cyclopropane derivatives can modulate inflammatory responses by interacting with specific enzymes involved in cytokine production. Additionally, there is evidence suggesting that such compounds may have antimicrobial properties, making them relevant for treating infections caused by resistant bacterial strains.

In conclusion, 2-4-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research continues, this compound may contribute to the development of novel therapeutic agents that address unmet medical needs. The combination of computational modeling and experimental validation will be crucial in determining its full pharmacological potential.